Cas no 57928-04-8 (Isoquinoline,2-ethyl-1,2,3,4-tetrahydro-)

Isoquinoline,2-ethyl-1,2,3,4-tetrahydro- structure
57928-04-8 structure
Product Name:Isoquinoline,2-ethyl-1,2,3,4-tetrahydro-
CAS No:57928-04-8
MF:C11H15N
MW:161.243502855301
CID:384865
PubChem ID:49719
Update Time:2025-04-19

Isoquinoline,2-ethyl-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline,2-ethyl-1,2,3,4-tetrahydro-
    • 2-ethyl-3,4-dihydro-1H-isoquinoline
    • 2-Aethyl-1,2,3,4-tetrahydro-isochinolin
    • 2-ethyl-1,2,3,4-tetrahydro-isoquinoline
    • 2-Ethyl-1,2,3,4-tetrahydroisoquinoline
    • AC1L2M8H
    • HMS2751D23
    • N-ethyl-1,2,3,4-tetrahydroisoquinoline
    • N-ethyl-tetrahydroisoquinoline
    • NIOSH
    • NSC28837
    • NX5072950
    • SureCN153999
    • CHEMBL1348665
    • NX50729500
    • MLS000737591
    • NSC-28837
    • NCGC00246925-01
    • SMR000393763
    • SCHEMBL153999
    • DTXSID60275550
    • 57928-04-8
    • Isoquinoline, 1,2,3,4-tetrahydro-2-ethyl-
    • 1,2,3,4-Tetrahydro-2-ethylisoquinoline
    • AKOS015872562
    • NIOSH/NX5072950
    • Inchi: 1S/C11H15N/c1-2-12-8-7-10-5-3-4-6-11(10)9-12/h3-6H,2,7-9H2,1H3
    • InChI Key: VFCWGXGWQPTGNQ-UHFFFAOYSA-N
    • SMILES: N1(CC)CC2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 161.12055
  • Monoisotopic Mass: 161.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
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